Cas no 959540-02-4 (N-(2,3-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• CAS No: 959540-02-4
• MF: C₂₄H₂₁N₃O₂
• MW: 383.442445516586
• CID: 5843058
• PubChem ID: 16028447
• Update Time: 2025-06-28

N-(2,3-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• NCGC00131619-01
• G515-0034
• 959540-02-4
• F3407-3593
• CHEMBL1515515
• HMS1890I07
• N-(2,3-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• N-(2,3-dimethylphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• AKOS002029151
• N-(2,3-dimethylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide

• Inchi： 1S/C24H21N3O2/c1-16-9-8-13-20(17(16)2)25-22(28)15-27-21-14-7-6-12-19(21)23(26-24(27)29)18-10-4-3-5-11-18/h3-14H,15H2,1-2H3,(H,25,28)
• InChI Key： RJNHPJOLJWIREA-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2C=CC=CC=2)C2C=CC=CC=2N1CC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 383.16337692g/mol
• Monoisotopic Mass: 383.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(2,3-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

Professional Introduction to N-(2,3-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS No. 959540-02-4)

N-(2,3-dimethylphenyl)-2(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide, identified by its CAS number 959540-02-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a dimethylphenyl group and a dihydroquinazolinone moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The structural framework of N-(2,3-dimethylphenyl)-2(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide is characterized by its aromatic and heterocyclic components. The dimethylphenyl group, a substituted benzene ring with two methyl groups at the 2 and 3 positions, contributes to the molecule's lipophilicity and potential binding affinity to various biological receptors. This feature is particularly relevant in the development of drugs targeting neurological disorders, where lipid solubility is often a critical factor.

The core of the molecule is the dihydroquinazolinone scaffold, which is known for its role in several pharmacological contexts. Dihydroquinazolinones have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a phenyl group at the 4-position of the dihydroquinazolinone ring further enhances its pharmacological potential by introducing additional interaction points with biological targets. This structural motif is reminiscent of several known bioactive compounds that have demonstrated efficacy in preclinical studies.

In recent years, there has been growing interest in the development of novel small molecules that can modulate biological pathways associated with diseases such as cancer and neurodegeneration. The compound N-(2,3-dimethylphenyl)-2(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide, with its unique structural features, aligns well with this trend. Preliminary computational studies suggest that this molecule may interact with enzymes and receptors involved in disease progression, offering a potential therapeutic window for intervention.

The synthesis of N-(2,3-dimethylphenyl)-2(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)< strong acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dihydroquinazolinone ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecular architectures more efficiently, which is crucial for the rapid development of novel pharmaceuticals.

The pharmacokinetic properties of N-(< strong >2,3-dimethylphenyl strong >)-< strong > 2 strong >(< strong > 2 - oxo - 4 - phenyl - 1 , 2 - dihydroquinazolin - 1 - yl strong >)< strong >acetamide strong > are also of significant interest. Factors such as solubility, metabolic stability, and distribution play a critical role in determining the compound's efficacy and safety profile. Experimental studies are ongoing to evaluate these parameters in vitro and in vivo. Understanding these properties will be essential for optimizing dosing regimens and minimizing potential side effects.

In the context of drug discovery, N-(< strong > 2 , 3 - dimethylphenyl strong >)-< strong > 2 strong >(< strong > 2 - oxo - 4 - phenyl - 1 , 2 - dihydroquinazolin - 1 - yl strong >)< strong >acetamide strong > represents an exciting avenue for exploration. Its structural features suggest potential interactions with targets relevant to various diseases, including those affecting the central nervous system and cancer. As research continues to uncover new biological pathways and mechanisms, compounds like this one may provide valuable insights into developing next-generation therapeutics.

The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising drug candidates. By leveraging these technologies, researchers can rapidly assess the binding affinity and selectivity of N-(< strong > 2 , 3 - dimethylphenyl strong >)-< strong > . . .